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Compound of Interest

Compound Name: Zirconyl propionate

Cat. No.: B1600218 Get Quote

This guide provides comprehensive health and safety information for zirconyl propionate,

intended for researchers, scientists, and professionals in drug development. The following

sections detail the compound's properties, potential hazards, handling procedures, and

emergency measures, based on available Safety Data Sheets (SDS).

Chemical and Physical Properties
Zirconyl propionate is a multi-constituent substance with the primary component being

zirconium propionate.[1] It is identified by CAS number 84057-80-7.[1][2] The material is a solid

at room temperature and appears off-white in color.[3] It is used as a chemical intermediate.[1]

[3]
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Property Value Source

Molecular Formula C6H10O5Zr [1][2]

Molecular Weight 164.2946 g/mol / 253.36 g/mol [2][3]

Physical State Solid [1][3]

Appearance Off-white solid [3]

Melting Point 160 °C (decomposes) [3]

Flash Point > 110 °C [3]

Solubility
Insoluble in water. Soluble in

ethanol, ethyl acetate.
[1]

% Volatiles < 5 % [1][3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), zirconyl propionate is generally not classified as hazardous.[1][3][4] However, it is

important to note that prolonged exposure may lead to health effects.

Potential Health Effects:

Inhalation: May cause irritation to the respiratory tract.[1][5]

Skin Contact: May cause skin irritation.[1][5]

Eye Contact: May cause eye irritation.[1][5]

Ingestion: No information available on the effects of ingestion.[1][3]

Chronic Exposure: Prolonged exposure to zirconium compounds can lead to the formation of

granulomatous lesions in the lungs or on the skin. Material may form zirconium oxides or

zirconate polymers on the skin, eyes, or in the lungs.[1][3][5]

The substance is not classified for acute toxicity, skin corrosion/irritation, serious eye

damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, or
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reproductive toxicity.[3][5]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[1][3]

Do not breathe dust and avoid dust formation.[1][3]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking and when leaving work.[1]

Provide local exhaust or general room ventilation.

Storage:

Keep the container tightly closed.[1]

Store in a well-ventilated place, away from heat.[1]

Incompatible with water.[1][3]

Exposure Controls and Personal Protection
To minimize potential exposure, the following personal protective equipment (PPE) is

recommended.
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Personal Protective Equipment (PPE)

Required PPE

Hand Protection:
Neoprene or nitrile rubber gloves

Eye Protection:
Chemical goggles

(Contact lenses should not be worn)

Skin and Body Protection:
Wear suitable protective clothing

Respiratory Protection:
Recommended where exposure

through inhalation may occur

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment (PPE).

First-Aid Measures
In case of exposure, the following first-aid measures should be taken.
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First-Aid Actions

Exposure Type Inhalation Skin Contact Eye Contact Ingestion

Remove victim to fresh air.
Keep at rest in a comfortable breathing position.

Seek medical advice if unwell.

Action

Wash with plenty of soap and water.
Remove contaminated clothing and shoes.

Get medical advice/attention.
Action

Immediately flush eyes with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Get medical advice/attention.

Action

Never give anything by mouth to an unconscious person.
Get medical advice/attention.

Action

Click to download full resolution via product page

Figure 2: First-Aid Measures for Zirconyl Propionate Exposure.

Fire-Fighting Measures and Accidental Release
Fire-Fighting:

Suitable extinguishing media: Water spray, foam, carbon dioxide, and dry chemical.[1][5]

Unsuitable extinguishing media: None known.[1][5]

Fire hazard: Irritating fumes and organic acid vapors may develop when the material is

exposed to elevated temperatures or open flame.[1][5]

Firefighting instructions: Exercise caution when fighting any chemical fire.[1][5]
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Accidental Release: In the event of a spill, the following workflow should be followed to ensure

safe cleanup.

Spill Occurs

Evacuate unnecessary personnel

Equip cleanup crew with proper protection
(See PPE Diagram)

Contain spills with dikes or absorbents
to prevent migration and entry into sewers or streams

Sweep or shovel spills into an appropriate
container for disposal

Notify authorities if product enters
sewers or public waters

If applicable

Cleanup Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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